2-(Propan-2-yl)-1,2,3,4-tetrahydrobenzo[g]isoquinolin-5-amine

• CAS RN: 62100-60-1
• Molecular Formula: C16H20N2
• Molecular Weight: 240.34 g/mol
• IUPAC Name: 2-propan-2-yl-3,4-dihydro-1H-benzo[g]isoquinolin-5-amine
• InChI: InChI=1S/C16H20N2/c1-11(2)18-8-7-15-13(10-18)9-12-5-3-4-6-14(12)16(15)17/h3-6,9,11H,7-8,10,17H2,1-2H3
• InChI Key: NMBAOWAHRQLVEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C3=CC=CC=C3C=C2C1)N

Description

2-(Propan-2-yl)-1,2,3,4-tetrahydrobenzo[g]isoquinolin-5-amine is a useful research compound. Its molecular formula is C16H20N2 and its molecular weight is 240.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.2 g of isopropyl bromide in 10 ml of ethanol is added dropwise at room temperature to a mixture of 8.0 g of 5-amino-1,2,3,4-tetrahydrobenzo[g]isoquinoline [see Example 4]and 4.5 g of anhydrous sodium carbonate in 30 ml of ethanol. The reaction mixture is then boiled for 6 hours. The solvent is removed by evaporation, and the residue is treated with water. The resulting mixture is extracted with methylene chloride. The organic phase is washed with water, dried over potassium carbonate and evaporated. The title compound is obtained as a residue which is recrystallized from hexane/isopropanol (M.Pt. 112° - 113°).